Lirafugratinib Hydrochloride

• CAS: 2688040-45-9
• Molecular Formula: C28H25ClFN7O2
• Molecular Weight: 546.0 g/mol
• InChI: InChI=1S/C28H24FN7O2.ClH/c1-15(2)27(37)35-19-8-5-17(6-9-19)24-22(23-25(30)32-14-33-26(23)36(24)4)18-7-10-21(20(29)13-18)38-28-31-12-11-16(3)34-28;/h5-14H,1H2,2-4H3,(H,35,37)(H2,30,32,33);1H
• InChIKey: HLGJPRBWELSHLI-UHFFFAOYSA-N

Lirafugratinib Hydrochloride (CAS 2688040-45-9): Potent and Highly Selective Irreversible FGFR2 Inhibitor for FGFR2-Altered Cancers

Lirafugratinib hydrochloride (also known as RLY-4008 hydrochloride) is an orally active, irreversible, small-molecule tyrosine kinase inhibitor that selectively targets fibroblast growth factor receptor 2 (FGFR2) with an IC50 of 3 nM . The compound covalently binds to Cys491 in the FGFR2 kinase domain and demonstrates substantial in vitro selectivity over FGFR1 (~250-fold), FGFR3 (>80-fold), and FGFR4 (>5,000-fold) [1]. Lirafugratinib is the first-in-class FGFR2-selective inhibitor designed to target both primary FGFR2 alterations and acquired resistance mutations while sparing other FGFR isoforms to mitigate on-target toxicities associated with pan-FGFR inhibition [2].

FGFR2 isoform-selective tool compound for pathway-specific pharmacology studies

Avoids confounding FGFR1/3/4 co-inhibition that complicates phenotypic interpretation

Covalent inhibitor for sustained target engagement in chronic in vivo models

• [1] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source
• [2] Chen L. Next-generation isoform-selective fibroblast growth factor receptor inhibitors. Trends Pharmacol Sci. 2025;46(11):1091-1104. View Source

Why Pan-FGFR Inhibitors Cannot Substitute for Lirafugratinib Hydrochloride in FGFR2-Driven Research

Current FDA-approved FGFR inhibitors for FGFR2-driven cholangiocarcinoma—including pemigatinib, infigratinib, and futibatinib—are pan-FGFR inhibitors that lack isoform selectivity, resulting in dose-limiting toxicities mediated by FGFR1 (hyperphosphatemia) and FGFR4 (diarrhea) [1]. These on-target toxicities frequently necessitate dose reductions or treatment interruptions, preventing achievement of maximum therapeutic efficacy [2]. Furthermore, acquired resistance to pan-FGFR inhibitors commonly emerges via FGFR2 kinase domain mutations (e.g., V565F/L, N550H/K), and cross-study evidence indicates that pan-FGFR inhibitors exhibit limited or no activity against several of these resistance-associated variants [3]. Lirafugratinib's covalent binding mechanism and high FGFR2 isoform selectivity were specifically engineered to address both the toxicity and resistance limitations inherent to pan-FGFR inhibitors, making generic substitution scientifically unsound for studies requiring sustained FGFR2 pathway inhibition or investigation of resistance mechanisms.

Pan-FGFR inhibitors exhibit broad FGFR1–4 inhibition, introducing off-isoform pharmacology that may obscure FGFR2-specific phenotypes and confound mechanistic interpretation.

Acquired resistance mutations (e.g., gatekeeper V564F) can abrogate pan-FGFR inhibitor activity; lirafugratinib may retain potency, making substitution inadequate for resistance modeling studies.

Dose-limiting hyperphosphatemia and diarrhea associated with pan-FGFR inhibitors frequently require dose interruptions, potentially compromising sustained FGFR2 target coverage needed for chronic efficacy models.

• [1] Chen L. Next-generation isoform-selective fibroblast growth factor receptor inhibitors. Trends Pharmacol Sci. 2025;46(11):1091-1104. View Source
• [2] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source
• [3] Ellis H, et al. Mechanisms of Clinical Resistance to Selective FGFR2 Inhibition by Lirafugratinib. Ann Oncol. 2026. View Source

Lirafugratinib Hydrochloride: Quantitative Differentiation Evidence Versus Comparator FGFR Inhibitors

Biochemical Potency and Isoform Selectivity: Direct Comparison with Pan-FGFR Inhibitors

Lirafugratinib exhibits an IC50 of 3 nM against FGFR2 and demonstrates substantial biochemical selectivity over other FGFR isoforms: ~250-fold selectivity over FGFR1 and >5,000-fold selectivity over FGFR4 . In contrast, pan-FGFR inhibitors such as pemigatinib and futibatinib potently inhibit FGFR1, FGFR2, and FGFR3 with comparable IC50 values, lacking isoform discrimination [1]. This selectivity profile was achieved through motion-based drug design targeting differential P-loop dynamics between FGFR1 and FGFR2 [2].

FGFR2 Selectivity

Head-to-head

FGFR2 IC50 = 3 nM; >250-fold over FGFR1, >5,000-fold over FGFR4. Pan-FGFR inhibitors show near-equipotent FGFR1–3 inhibition (ratios ≤3).

Supports FGFR2 isoform-selective target engagement without confounding FGFR1/3/4 pharmacology.

Caliper biochemical assay; recombinant kinase domains.

Evidence Dimension	Biochemical selectivity (fold-selectivity over other FGFR isoforms)
Target Compound Data	IC50(FGFR2) = 3 nM; Selectivity: ~250-fold over FGFR1; >5,000-fold over FGFR4; >80-fold over FGFR3
Comparator Or Baseline	Pan-FGFR inhibitors (pemigatinib, futibatinib): Potent inhibition of FGFR1-3 with minimal isoform selectivity
Quantified Difference	Lirafugratinib is >250-fold selective for FGFR2 over FGFR1 versus pan-FGFR inhibitors which show <10-fold selectivity across isoforms
Conditions	Biochemical kinase activity assays using recombinant FGFR proteins

Why This Matters

High FGFR2 selectivity directly translates to reduced FGFR1-mediated hyperphosphatemia and FGFR4-mediated diarrhea, enabling sustained target engagement without dose-limiting toxicities that compromise pan-FGFR inhibitor utility.

• [1] Shi J, Mencel J. Advancing Precision Treatment in Cholangiocarcinoma Using FGFR Inhibitors. ASCO Daily News. 2024. View Source
• [2] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source

Clinical Efficacy in Cholangiocarcinoma: Direct Cross-Trial Comparison of Objective Response Rates

In the Phase 2 ReFocus clinical trial (NCT04526106) conducted in patients with previously treated FGFR2 fusion/rearrangement-positive cholangiocarcinoma, lirafugratinib achieved a confirmed objective response rate (ORR) of 46.5% and a median duration of response (mDOR) of 11.8 months [1]. Comparator analysis shows that previously approved pan-FGFR inhibitors for the same indication reported ORRs of 35.5% for pemigatinib (FIGHT-202 trial) and 42% for futibatinib (FOENIX-CCA2 trial) [2]. The mDOR values were 9.1 months for pemigatinib and 9.7 months for futibatinib [3]. Lirafugratinib thus demonstrates a 4.5-11.0 percentage point absolute improvement in ORR and approximately 2.1-2.7 month extension in mDOR compared to approved pan-FGFR inhibitors.

Tolerability Endpoints

Cross-study comparable

Hyperphosphatemia: 16–21% (lirafugratinib) vs. 46–92% (pan-FGFRi). Diarrhea: 9–22% vs. 28–37%.

Reported tolerability endpoint context; lower off-isoform toxicity may support sustained dosing feasibility.

Phase I/II ReFocus trial; cross-trial comparison against FIGHT-202, FOENIX-CCA2.

Evidence Dimension	Objective response rate (ORR) and median duration of response (mDOR)
Target Compound Data	ORR = 46.5%; mDOR = 11.8 months (95% CI: 7.5-13.0)
Comparator Or Baseline	Pemigatinib: ORR = 35.5%, mDOR = 9.1 months; Futibatinib: ORR = 42%, mDOR = 9.7 months
Quantified Difference	ORR: +11.0 percentage points vs pemigatinib; +4.5 percentage points vs futibatinib. mDOR: +2.7 months vs pemigatinib; +2.1 months vs futibatinib.
Conditions	Phase 2 clinical trials in previously treated patients with FGFR2 fusion/rearrangement-positive cholangiocarcinoma; assessment per RECIST v1.1 by Independent Review Committee

Why This Matters

Superior ORR and extended mDOR represent clinically meaningful differentiation, establishing lirafugratinib as the highest-efficacy second-line FGFR2-targeted therapy reported to date for this patient population.

• [1] HLB/Elevar Therapeutics. Phase 2 ReFocus trial data presented at ASCO GI 2026. Abstract: Lirafugratinib in FGFR2 fusion-positive cholangiocarcinoma. 2026. View Source
• [2] Futibatinib: second EMA approval for FGFR inhibitor in cholangiocarcinoma. ESMO Open. 2023;8(6):102049. View Source
• [3] FDA Grants Priority Review to Elevar Therapeutics' Lirafugratinib NDA for Second-Line Cholangiocarcinoma. American Pharmaceutical Review. 2026. View Source

Safety and Tolerability Profile: Reduced Incidence of Class-Specific Pan-FGFR Toxicities

The Phase 2 ReFocus trial reported that lirafugratinib treatment resulted in hyperphosphatemia incidence of 20.7% and diarrhea incidence of 21.6%, which are markedly lower than rates reported for previously approved pan-FGFR inhibitors [1]. For comparison, hyperphosphatemia rates with pan-FGFR inhibitors typically exceed 50-60% across clinical studies [2]. The rate of permanent treatment discontinuation due to adverse events with lirafugratinib was 4.3%, compared to 9.0% for pemigatinib and 4.9% for futibatinib [3]. No treatment-related deaths were observed in the lirafugratinib trial [3].

Resistance Mutations

Head-to-head

Lirafugratinib retains/gains potency against FGFR2 V564F gatekeeper and V565L/F/Y variants. Pan-FGFR inhibitors lose >55-fold potency and fail to control tumor growth in V564F xenografts.

Supports resistance mutation model context; enables sequencing strategy research after pan-FGFR inhibitor progression.

V564F xenograft model; Ba/F3 cell viability assays.

Evidence Dimension	Incidence of class-specific adverse events and treatment discontinuation rate
Target Compound Data	Hyperphosphatemia: 20.7%; Diarrhea: 21.6%; Permanent discontinuation due to AEs: 4.3%
Comparator Or Baseline	Pan-FGFR inhibitors (class average): Hyperphosphatemia >50-60%; Pemigatinib discontinuation rate: 9.0%; Futibatinib discontinuation rate: 4.9%
Quantified Difference	Hyperphosphatemia: approximately 30-40 percentage point reduction; Discontinuation rate: 4.7 percentage point reduction vs pemigatinib, 0.6 percentage point reduction vs futibatinib
Conditions	Phase 2 clinical trial (ReFocus, NCT04526106) in patients with FGFR2 fusion-positive cholangiocarcinoma; safety population

Why This Matters

Reduced class-specific toxicities validate the isoform selectivity design rationale and translate to fewer dose reductions or interruptions, enabling sustained therapeutic exposure and improved patient tolerability in both clinical and research settings.

• [1] HLB/Elevar Therapeutics. Phase 2 ReFocus trial data presented at North American liver cancer conference (HCC-LIVE). 2026. View Source
• [2] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source
• [3] HLB releases lirafugratinib clinical trial abstract in cholangiocarcinoma. The Bionews. 2026. View Source

Activity Against FGFR2 Resistance Mutations: Retention of Efficacy Where Pan-FGFR Inhibitors Fail

Lirafugratinib retains potent activity against FGFR2 resistance mutations that emerge during pan-FGFR inhibitor therapy and confer clinical resistance to these agents. In cellular assays using Ba/F3 cells expressing FGFR2 kinase domain mutations, lirafugratinib demonstrated preserved inhibitory activity against V565F/L and N549K/N550H variants that are insensitive to reversible pan-FGFR inhibitors [1]. A comparative study of 17 FGFR2 mutants showed differential sensitivity patterns between lirafugratinib and futibatinib, with lirafugratinib maintaining lower IC50 values across multiple resistance-associated variants [2]. Preclinical xenograft models confirmed that lirafugratinib induces tumor regression in models expressing FGFR2 V565F and N549K mutations . Clinical ctDNA analysis from the ReFocus trial further demonstrated that lirafugratinib retains activity in the FGFR inhibitor-refractory setting, with resolution of multiple FGFR2 mutations observed [3].

Reported ORR

Cross-study comparable

ORR 47% (lirafugratinib) vs. 36% (pemigatinib) and 42% (futibatinib); mDOR 11.8 months vs. 9.1–9.7 months.

Reported endpoint response context in FGFR2 fusion+ cholangiocarcinoma; supports translational benchmarking.

Phase 2 ReFocus; cross-trial comparisons against FIGHT-202 and FOENIX-CCA2.

Evidence Dimension	Inhibitory activity against FGFR2 resistance mutations
Target Compound Data	Maintains potent inhibition across FGFR2 V565F, V565L, N549K, N550H variants; induces tumor regression in V565F and N549K xenograft models
Comparator Or Baseline	Pan-FGFR inhibitors (pemigatinib, infigratinib, futibatinib): Acquired resistance via V565F/L, N550H/K mutations; futibatinib shows reduced activity against certain C492 mutations
Quantified Difference	Lirafugratinib demonstrates retained IC50 values against resistance mutants that confer >10-fold loss of potency for reversible pan-FGFR inhibitors
Conditions	Ba/F3 cell viability assays expressing FGFR2::BICC1 wild-type and 17 mutant variants; FGFR2-altered xenograft tumor models; clinical ctDNA analysis from ReFocus trial

Why This Matters

Activity against resistance mutations enables lirafugratinib to be used in FGFR inhibitor-refractory settings where pan-FGFR inhibitors have failed, expanding the addressable patient population and providing a critical research tool for studying acquired resistance mechanisms.

• [1] Ellis H, et al. Mechanisms of Clinical Resistance to Selective FGFR2 Inhibition by Lirafugratinib. Ann Oncol. 2026. View Source
• [2] In vitro and in vivo evaluation of the activity of selective FGFR inhibitors against FGFR2 kinase domain mutations. Figure 6. PMC Figure. View Source
• [3] Chen L. Next-generation isoform-selective fibroblast growth factor receptor inhibitors. Trends Pharmacol Sci. 2025;46(11):1091-1104. View Source

Kinome-Wide Selectivity: Minimal Off-Target Kinase Inhibition

Lirafugratinib was profiled against a panel of >400 human kinases and demonstrated high kinome selectivity, with minimal off-target kinase inhibition detected . This contrasts with earlier generation pan-FGFR inhibitors, which exhibit broader kinase inhibition profiles that contribute to off-target toxicities [1]. In cellular assays, lirafugratinib does not exhibit strong inhibitory activity in FGFR1-, FGFR3-, or FGFR4-dependent cell lines, confirming the exquisite cellular selectivity for FGFR2-driven models . The compound's covalent binding to Cys491—a cysteine residue unique to FGFR2 among the FGFR family—underlies this selectivity [2].

Kinome Profiling

Method context

Only FGFR2 irreversibly inhibited among 468 kinases tested (KINOMEscan, 500 nM). MEK5, MKNK2 inhibited but lack targetable Cys.

Reported kinome selectivity context; confirms single-target irreversible engagement for clean mechanistic studies.

kinact/KI >90-fold faster for FGFR2 than FGFR1.

Evidence Dimension	Kinome-wide selectivity (number of kinases inhibited at therapeutically relevant concentrations)
Target Compound Data	High selectivity against >400 human kinases; minimal off-target inhibition; no activity in FGFR1/3/4-dependent cell lines
Comparator Or Baseline	Pan-FGFR inhibitors: broader kinase inhibition profiles with known off-target activities (e.g., VEGFR2/KDR inhibition for some agents)
Quantified Difference	Lirafugratinib demonstrates a clean kinome selectivity profile with FGFR2 as the primary target, whereas pan-FGFR inhibitors show potent inhibition of FGFR1-4 and variable off-target kinase activities
Conditions	Biochemical kinase profiling panel (>400 human kinases); cellular selectivity assays in FGFR isoform-dependent cell lines

Why This Matters

Minimal off-target kinase inhibition reduces confounding variables in research applications and minimizes the risk of off-target toxicities in therapeutic development, enhancing the compound's utility as a precise chemical probe for FGFR2 biology.

• [1] Chen L. Next-generation isoform-selective fibroblast growth factor receptor inhibitors. Trends Pharmacol Sci. 2025;46(11):1091-1104. View Source
• [2] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source

In Vivo Antitumor Activity: Dose-Dependent Tumor Regression Across FGFR2-Altered Xenograft Models

Lirafugratinib demonstrates dose-dependent antitumor activity and induces tumor regression in multiple subcutaneous xenograft models harboring diverse FGFR2 alterations, including SNU-16 (FGFR2-amplified gastric cancer), AN3CA (FGFR2-mutant endometrial cancer), and CC13-7 (FGFR2 fusion-positive cholangiocarcinoma) . Notably, lirafugratinib induces tumor regression in xenograft models expressing FGFR2 V565F and FGFR2 N549K resistance mutations, confirming in vivo activity against variants that drive clinical progression on pan-FGFR inhibitors [1]. In these studies, oral administration of 1-30 mg/kg twice daily for 15-30 days produced significant tumor growth inhibition and regression across all models tested .

Evidence Dimension	In vivo tumor growth inhibition and regression
Target Compound Data	Dose-dependent tumor regression at 1-30 mg/kg BID in SNU-16, AN3CA, CC13-7, and FGFR2-mutant (V565F, N549K) xenograft models
Comparator Or Baseline	Pan-FGFR inhibitors: show activity in FGFR2-altered xenografts but limited efficacy against V565F and other resistance mutations
Quantified Difference	Lirafugratinib induces regression in V565F and N549K models where pan-FGFR inhibitors show minimal to no tumor growth inhibition
Conditions	Female BALB/c nude mice (SNU-16, AN3CA) and NOD SCID mice (CC13-7, ICC13-7-FGFR2 V564F); oral BID dosing for 15-30 days

Why This Matters

Robust in vivo efficacy across diverse FGFR2 alteration types and resistance mutations validates the compound's utility for preclinical studies of FGFR2-driven oncogenesis and provides a strong translational foundation for clinical development.

• [1] Subbiah V, et al. RLY-4008, the First Highly Selective FGFR2 Inhibitor with Activity across FGFR2 Alterations and Resistance Mutations. Cancer Discov. 2023;13(9):2012-2031. View Source

Recommended Research and Procurement Applications for Lirafugratinib Hydrochloride

Preclinical Development of FGFR2-Selective Therapeutics for Cholangiocarcinoma

Lirafugratinib serves as the optimal reference compound for preclinical programs developing next-generation FGFR2-targeted therapies for FGFR2 fusion-positive cholangiocarcinoma. The compound's 46.5% ORR and 11.8-month mDOR in the Phase 2 ReFocus trial establish the current clinical efficacy benchmark against which novel FGFR2 inhibitors should be compared [1]. Its high isoform selectivity (>250-fold over FGFR1) enables clean mechanistic studies of FGFR2-specific pathway inhibition without confounding FGFR1/FGFR4-mediated toxicities [2].

Investigating Acquired Resistance Mechanisms to FGFR2 Inhibition

Researchers studying resistance mechanisms to FGFR2-targeted therapy should procure lirafugratinib for its unique activity profile against resistance-associated FGFR2 kinase domain mutations. The compound retains potent inhibitory activity against V565F/L and N549K/N550H variants that confer clinical resistance to pan-FGFR inhibitors, making it an essential tool for understanding differential resistance evolution patterns [1]. Clinical ctDNA analyses from the ReFocus trial have revealed distinct resistance mutation spectra under selective FGFR2 pressure compared to pan-FGFR inhibition, providing a rich foundation for resistance mechanism studies [2].

Kinase Selectivity Profiling and Chemical Probe Development

Lirafugratinib's demonstrated high kinome selectivity against >400 human kinases positions it as an ideal chemical probe for dissecting FGFR2-specific signaling biology in cellular and in vivo systems [1]. Its covalent binding to Cys491 and clean selectivity profile minimize off-target confounding effects, enabling precise interrogation of FGFR2-dependent phenotypes in cancer models. Procurement for chemical biology applications should prioritize this compound over pan-FGFR inhibitors when FGFR2 isoform-specific conclusions are required [2].

In Vivo Efficacy Studies in FGFR2-Altered Xenograft and PDX Models

Investigators conducting in vivo efficacy studies should select lirafugratinib based on its validated dose-dependent antitumor activity across multiple FGFR2-altered xenograft models, including FGFR2-amplified (SNU-16), FGFR2-mutant (AN3CA), and FGFR2 fusion-positive (CC13-7) models [1]. The compound induces tumor regression at 1-30 mg/kg BID dosing and retains activity in models expressing FGFR2 V565F and N549K resistance mutations—a critical differentiating feature not shared by pan-FGFR inhibitors [2]. This broad activity profile makes lirafugratinib the preferred positive control for studies spanning diverse FGFR2 alteration types.

Application

Selection Property

Validation Focus

FGFR2 isoform-specific pathway dissection

FGFR2 isoform selectivity over FGFR1/3/4

Isoform-specific signaling assay review; clean loss-of-function phenotypes

Acquired FGFR2 resistance mutation modeling

Potency against gatekeeper and molecular brake mutations

Resistance mutation model validation; sequential therapy research

In vivo efficacy with sustained FGFR2 target coverage

Tolerability endpoint profile enabling continuous dosing

Dosing feasibility review; pharmacodynamic target engagement monitoring

FGFR2 fusion+ cholangiocarcinoma translational research

Reported endpoint response context (ORR, mDOR)

Biomarker and ctDNA dynamics; patient-derived model development

• [1] HLB/Elevar Therapeutics. Phase 2 ReFocus trial data presented at ASCO GI 2026. 2026. View Source
• [2] Schönherr H, et al. Discovery of lirafugratinib (RLY-4008), a highly selective irreversible small-molecule inhibitor of FGFR2. Proc Natl Acad Sci U S A. 2024;121(6):e2317756121. View Source